Cas no 2251054-44-9 ([4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride)

• Product Name: [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride
• CAS No: 2251054-44-9
• MF: C₁₀H₁₇Cl₂N₃O₂S
• MW: 314.231878995895
• CID: 5164879
• Update Time: 2025-06-13

[4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(1,1-dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride
• 2-[2-(Aminomethyl)pyridin-4-yl]-1,2-thiazinane-1,1-dione dihydrochloride
• 2-[2-(Aminomethyl)pyridin-4-yl]-1,2- thiazinane-1,1-dione dihydrochloride
• [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride

• Inchi： 1S/C10H15N3O2S.2ClH/c11-8-9-7-10(3-4-12-9)13-5-1-2-6-16(13,14)15;;/h3-4,7H,1-2,5-6,8,11H2;2*1H
• InChI Key： XEMPJKMDKILRJX-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CCCCN1C1C=CN=C(CN)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 84.7

Additional information on [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride

Recent Advances in the Study of [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride (CAS: 2251054-44-9)

The compound [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride (CAS: 2251054-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazinan and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of pyridine derivatives with thiazinan precursors, followed by dihydrochloride salt formation. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, its unique structural features contribute to its selectivity and reduced off-target effects, which are common limitations of existing therapeutics in this class.

Recent preclinical trials have further explored the compound's pharmacokinetic and safety profiles. A 2024 study in the European Journal of Pharmacology reported favorable bioavailability and metabolic stability, with minimal hepatotoxicity observed in animal models. These findings underscore its potential as a viable candidate for further development. However, researchers caution that additional studies are needed to fully elucidate its long-term effects and therapeutic window.

In conclusion, [4-(1,1-Dioxothiazinan-2-yl)pyridin-2-yl]methanamine;dihydrochloride (CAS: 2251054-44-9) represents a promising avenue for drug discovery, with recent advancements in synthesis, pharmacology, and preclinical evaluation paving the way for future clinical trials. Its unique chemical structure and biological activity make it a compelling subject for ongoing research, with potential implications for treating a range of neurological and psychiatric conditions.